Cas no 2295921-93-4 (2-Cyclobutyl-N,N-dimethyl-2-oxoethanesulfonamide)

• Product Name: 2-Cyclobutyl-N,N-dimethyl-2-oxoethanesulfonamide
• CAS No: 2295921-93-4
• MF: C₈H₁₅NO₃S
• MW: 205.274601221085
• CID: 6191320
• PubChem ID: 145905925
• Update Time: 2025-08-05

2-Cyclobutyl-N,N-dimethyl-2-oxoethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• Z3006188918
• 2-Cyclobutyl-N,N-dimethyl-2-oxoethanesulfonamide
• 2-cyclobutyl-N,N-dimethyl-2-oxoethane-1-sulfonamide
• EN300-5793255
• 2295921-93-4

• Inchi： 1S/C8H15NO3S/c1-9(2)13(11,12)6-8(10)7-4-3-5-7/h7H,3-6H2,1-2H3
• InChI Key： BOFKVVSYCTZHDS-UHFFFAOYSA-N
• SMILES： S(CC(C1CCC1)=O)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 205.07726451g/mol
• Monoisotopic Mass: 205.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 62.8Ų

Additional information on 2-Cyclobutyl-N,N-dimethyl-2-oxoethanesulfonamide

Introduction to 2-Cyclobutyl-N,N-dimethyl-2-oxoethanesulfonamide (CAS No. 2295921-93-4)

2-Cyclobutyl-N,N-dimethyl-2-oxoethanesulfonamide, identified by the chemical identifier CAS No. 2295921-93-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the sulfonamide class, a well-documented group of molecules known for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the cyclobutyl moiety and the N,N-dimethyl substituents, contribute to its unique chemical properties and make it a subject of interest for further exploration in drug discovery and development.

The sulfonamide group in this compound is a critical pharmacophore that interacts with biological targets in various ways, influencing its potential as an active pharmaceutical ingredient (API). Sulfonamides have a long history of use in medicine, ranging from antibiotics to treatments for metabolic disorders and inflammatory conditions. The incorporation of a cyclobutyl ring into the molecular structure introduces rigidity, which can affect the compound's binding affinity and selectivity when interacting with biological receptors or enzymes. This structural modification is often employed to enhance metabolic stability and reduce toxicity, key considerations in the development of novel therapeutics.

In recent years, there has been a growing interest in exploring sulfonamide derivatives as potential candidates for treating a variety of diseases. The N,N-dimethyl group in 2-Cyclobutyl-N,N-dimethyl-2-oxoethanesulfonamide not only contributes to the compound's solubility but also influences its pharmacokinetic properties. These factors are crucial in determining how the drug behaves within the body, including its absorption, distribution, metabolism, and excretion (ADME). Understanding these parameters is essential for optimizing drug formulations and ensuring efficacy and safety.

Current research in medicinal chemistry focuses on designing molecules that can modulate biological pathways with high precision. The structural complexity of 2-Cyclobutyl-N,N-dimethyl-2-oxoethanesulfonamide makes it an intriguing candidate for further investigation. Studies have begun to explore its interactions with various enzymes and receptors, aiming to identify potential therapeutic applications. For instance, sulfonamide derivatives have shown promise in inhibiting enzymes involved in inflammation and cancer progression. The unique combination of structural elements in this compound may enable it to interact with biological targets in a novel manner, offering new avenues for therapeutic intervention.

The synthesis of 2-Cyclobutyl-N,N-dimethyl-2-oxoethanesulfonamide involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies are being employed to streamline the process, making it more efficient and scalable for industrial production. Techniques such as catalytic hydrogenation, nucleophilic substitution, and protecting group strategies are commonly used in the synthesis of complex sulfonamide compounds. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. By modifying its structure or exploring analogs, researchers can fine-tune its biological activity to target specific diseases more effectively. Computational modeling and high-throughput screening techniques are being utilized to accelerate the discovery process. These tools allow scientists to predict how different structural variations might impact the compound's efficacy and selectivity, thereby reducing the time and cost associated with traditional trial-and-error approaches.

The pharmacological profile of 2-Cyclobutyl-N,N-dimethyl-2-oxoethanesulfonamide is still under investigation, but preliminary studies suggest that it may exhibit desirable properties such as low toxicity and good bioavailability. These characteristics are critical for any candidate drug that aims to reach clinical use. Additionally, the compound's stability under various conditions is being assessed to ensure that it remains effective throughout storage and transportation. Such evaluations are part of the preclinical testing phase, which precedes human clinical trials.

In conclusion,2-Cyclobutyl-N,N-dimethyl-2-oxoethanesulfonamide (CAS No. 2295921-93-4) represents a promising area of research within pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further exploration. As research continues to uncover new applications for sulfonamide derivatives,this compound could play a significant role in developing novel therapeutics that address unmet medical needs. The ongoing studies aim to elucidate its mechanism of action and optimize its pharmacological properties, bringing us closer to realizing its full therapeutic potential.